Cas no 179557-01-8 (tert-butyl 4-(cyclopropylamino)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(cyclopropylamino)piperidine-1-carboxylate
• CAS No: 179557-01-8
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD03426074
• CID: 133667
• PubChem ID: 2769591
• Update Time: 2025-06-13

tert-butyl 4-(cyclopropylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butoxycarbonyl-4-(cyclopropylamino)piperidine
• 1-Piperidinecarboxylicacid, 4-(cyclopropylamino)-, 1,1-dimethylethyl ester
• 1-tert-Butoxycarbonyl-4-(cyclopropylamino)-piperidine
• tert-butyl 4-(cyclopropylamino)piperidine-1-carboxylate
• 1-BOC-4-CYCLOPROPYLAMINO-PIPERIDINE
• 1-N-BOC 4-(CYCLOPROPYLAMINO) PIPERIDINE
• 4-(Cyclopropylamino)piperidine, N1-BOC protected
• 4-Cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-(cyclopropylamino)piperidine-1-carboxylate, 1-(tert-Butoxycarbonyl)-4-(cyclopropylamino)piperidine
• tert-butyl 4-cyclopropylaminopiperidine-1-carboxylate
• EN300-53052
• SCHEMBL743999
• MFCD03426074
• tert-butyl 4-cyclopropylamino-piperidine-1-carboxylate
• CHEMBL3456222
• AM100397
• AB1206
• AC-28247
• DTXSID30377777
• CS-0046869
• AB14769
• 1-Boc-4-(cyclopropylamino)piperidine
• 1-Boc-4-cyclopropylaminopiperidine
• J-505126
• PS-5942
• A881244
• FT-0676553
• SY062730
• 179557-01-8
• AKOS005901074
• 1-tert-Butoxycarbonyl-4-(cyclopropylamino)piperidine, AldrichCPR
• Z445138350
• 1-PIPERIDINECARBOXYLIC ACID, 4-(CYCLOPROPYLAMINO)-, 1,1-DIMETHYLETHYL ESTER
• 4-Cyclopropylaminopiperidine-1-carboxylic acid tert-butyl ester
• GERLYNRROAQLRS-UHFFFAOYSA-N
• 4-(Cyclopropylamino)piperidine,N1-BOCprotected97%
• 4-(Cyclopropylamino)piperidine, N1-BOC protected 97%
• DB-065280

• MDL： MFCD03426074
• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-8-6-11(7-9-15)14-10-4-5-10/h10-11,14H,4-9H2,1-3H3
• InChI Key： GERLYNRROAQLRS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NC1CC1)=O

Computed Properties

• Exact Mass: 240.18400
• Monoisotopic Mass: 240.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.06
• Boiling Point: 329.7°Cat760mmHg
• Flash Point: 153.2°C
• Refractive Index: 1.512
• PSA: 41.57000
• LogP: 2.46670

tert-butyl 4-(cyclopropylamino)piperidine-1-carboxylate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(cyclopropylamino)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(cyclopropylamino)piperidine-1-carboxylate (CAS No. 179557-01-8)

tert-butyl 4-(cyclopropylamino)piperidine-1-carboxylate (CAS No. 179557-01-8) is a versatile piperidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound, characterized by its tert-butyl carbamate and cyclopropylamino functional groups, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. Researchers often explore its role as a building block for designing novel bioactive molecules, particularly in central nervous system (CNS) and GPCR-targeted therapeutics.

In recent years, the demand for tert-butyl 4-(cyclopropylamino)piperidine-1-carboxylate has surged, driven by its relevance in developing small-molecule inhibitors and kinase modulators. Its structural features, including the piperidine core and cyclopropyl moiety, make it a valuable intermediate for optimizing drug-like properties such as solubility, metabolic stability, and target binding affinity. The compound's CAS No. 179557-01-8 is frequently searched in scientific databases, reflecting its importance in high-throughput screening and fragment-based drug design.

The synthesis of tert-butyl 4-(cyclopropylamino)piperidine-1-carboxylate typically involves multi-step organic reactions, including Boc protection, reductive amination, and cyclopropylation. These methods are well-documented in peer-reviewed journals, emphasizing the compound's reproducibility and scalability for industrial applications. Its carbamate group enhances stability under physiological conditions, making it suitable for prodrug development and bioconjugation strategies.

From a drug discovery perspective, this compound aligns with current trends in precision medicine and personalized therapeutics. Its modular structure allows for facile derivatization, addressing challenges in structure-activity relationship (SAR) studies. Notably, the cyclopropylamino substituent is often leveraged to fine-tune pharmacokinetic profiles, a hot topic in ADMET optimization discussions among medicinal chemists.

In addition to pharmaceutical applications, tert-butyl 4-(cyclopropylamino)piperidine-1-carboxylate is explored in agrochemical research and material science. Its unique stereochemistry and functional group compatibility enable the development of chiral catalysts and ligands for asymmetric synthesis. The compound's CAS No. 179557-01-8 is also referenced in patents related to bioorthogonal chemistry, highlighting its cross-disciplinary utility.

Quality control of tert-butyl 4-(cyclopropylamino)piperidine-1-carboxylate involves advanced analytical techniques such as HPLC, NMR, and mass spectrometry. Purity standards (>98%) are critical for ensuring reproducibility in downstream applications. Suppliers often provide certificates of analysis (CoA), a key consideration for researchers prioritizing batch-to-batch consistency.

Environmental and regulatory aspects of this compound are frequently queried in ESG (Environmental, Social, and Governance)-focused research. While not classified as hazardous, proper handling protocols align with green chemistry principles. The tert-butyl group offers advantages in waste reduction due to its volatility under specific conditions, a feature appreciated in sustainable synthesis workflows.

Future directions for CAS No. 179557-01-8 include explorations in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, areas dominating recent literature. Its compatibility with click chemistry platforms further expands its role in chemical biology tool development. As AI-driven drug discovery accelerates, this compound's structure-property data contributes to training predictive algorithms for de novo molecular design.